Cas no 2229206-40-8 (4-amino-6-(4-fluorophenyl)hexanoic acid)

• Product Name: 4-amino-6-(4-fluorophenyl)hexanoic acid
• CAS No: 2229206-40-8
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 5894454
• PubChem ID: 165627273
• Update Time: 2025-05-19

4-amino-6-(4-fluorophenyl)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-6-(4-fluorophenyl)hexanoic acid
• EN300-1781778
• 2229206-40-8

• Inchi： 1S/C12H16FNO2/c13-10-4-1-9(2-5-10)3-6-11(14)7-8-12(15)16/h1-2,4-5,11H,3,6-8,14H2,(H,15,16)
• InChI Key： ACFHRQIXLIYKFY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCC(CCC(=O)O)N

Computed Properties

• Exact Mass: 225.11650692g/mol
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-amino-6-(4-fluorophenyl)hexanoic acid

Introduction to 4-amino-6-(4-fluorophenyl)hexanoic acid (CAS No. 2229206-40-8)

4-amino-6-(4-fluorophenyl)hexanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229206-40-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a hexanoic acid backbone substituted with an amino group at the fourth position and a 4-fluorophenyl moiety at the sixth position, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural configuration of 4-amino-6-(4-fluorophenyl)hexanoic acid contributes to its potential utility in drug development, particularly in the design of novel therapeutic agents. The presence of both an amino group and a fluorinated aromatic ring suggests possible interactions with biological targets, such as enzymes and receptors, which are critical for modulating physiological processes. This dual functionality makes the compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The fluorine atom in the 4-fluorophenyl group of 4-amino-6-(4-fluorophenyl)hexanoic acid is particularly noteworthy, as it can influence the electronic properties of the aromatic ring and thereby affect the compound's reactivity and biological activity. This feature has been leveraged in the development of fluorinated pharmaceuticals that exhibit superior efficacy and reduced side effects.

One of the most compelling aspects of 4-amino-6-(4-fluorophenyl)hexanoic acid is its role as a building block in the synthesis of more complex molecules. For instance, its amino group can be readily incorporated into peptide mimetics or used for further derivatization via amide bond formation. Similarly, the carboxylic acid group provides a reactive site for esterification or amidation reactions, enabling the creation of diverse chemical libraries for high-throughput screening. These synthetic possibilities have made 4-amino-6-(4-fluorophenyl)hexanoic acid a cornerstone in academic and industrial research efforts aimed at discovering new drugs.

Recent studies have highlighted the potential applications of 4-amino-6-(4-fluorophenyl)hexanoic acid in the field of protease inhibition. Proteases are enzymes that play crucial roles in various biological pathways, including inflammation, blood clotting, and cancer progression. By designing molecules that specifically target these enzymes, researchers aim to develop treatments for a wide range of diseases. The structural features of 4-amino-6-(4-fluorophenyl)hexanoic acid, particularly its ability to mimic natural amino acids while incorporating fluorine for enhanced binding, make it an attractive scaffold for protease inhibitors.

Moreover, the fluorine atom in the 4-fluorophenyl group can also influence the solubility and bioavailability of derived compounds. Fluorinated aromatic rings are known to improve membrane permeability and metabolic stability, which are essential factors for drug candidates. This has led to investigations into using 4-amino-6-(4-fluorophenyl)hexanoic acid as a precursor for developing small-molecule drugs that must navigate complex biological environments to reach their targets effectively.

The synthesis of 4-amino-6-(4-fluorophenyl)hexanoic acid itself presents an interesting challenge due to its multi-substituted nature. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the desired framework efficiently. The precision required in these synthetic steps underscores the compound's complexity but also highlights its synthetic value as a versatile intermediate.

In conclusion, 4-amino-6-(4-fluorophenyl)hexanoic acid (CAS No. 2229206-40-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications in drug discovery make it a compound of considerable interest to researchers worldwide. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in developing innovative therapies that address unmet medical needs.